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Compound of Interest

Compound Name:
Isopropyl 3-bromo-2-

oxopropanoate

CAS No.: 56417-63-1

Cat. No.: B1287688

Get Quote

Executive Summary
Isopropyl 3-bromopyruvate (Isopropyl 3-BP) represents a strategic derivatization of the potent

alkylating agent 3-bromopyruvic acid (3-BP). While the parent acid is a well-documented

inhibitor of Hexokinase II (HK2) and a disruptor of the "Warburg Effect" in glycolytic tumors, its

high polarity limits passive membrane diffusion. The isopropyl ester variant functions as a

lipophilic prodrug, designed to enhance cellular uptake before hydrolyzing intracellularly to the

active halogenated pyruvate.

This guide details the Acid-Catalyzed Azeotropic Esterification protocol. This route is selected

for its operational simplicity and scalability in a research setting, avoiding the complex

purification issues associated with acid chloride intermediates of unstable

-halo acids.
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IUPAC Name: Propan-2-yl 3-bromo-2-oxopropanoate

Molecular Formula:

Molecular Weight: 209.04 g/mol

Reactivity Profile: The molecule features an

-keto ester moiety adjacent to a bromomethyl group. This creates a highly electrophilic
center at the methylene carbon (

), susceptible to nucleophilic attack (

) by thiols (e.g., glutathione, cysteine residues).

Critical Stability Warning
The "77-Minute" Rule: At physiological pH (7.4) and temperature (37°C), the parent 3-BP has a

half-life of approximately 77 minutes, degrading into 3-hydroxypyruvate and HBr.[1] The ester is

similarly labile.

Avoid Bases: Exposure to basic media (pH > 7.5) triggers rapid hydrolysis or Darzens-like

condensation/polymerization.

Storage: Must be stored at -20°C, preferably under argon.

Synthesis Protocol: Acid-Catalyzed Esterification
Reaction Logic
Direct Fischer esterification is utilized. To drive the equilibrium toward the ester (Le Chatelier’s

principle), we employ azeotropic distillation to remove water. Isopropanol serves as both the

reactant and the solvent carrier.

Reaction Scheme:
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Component Specification Role

3-Bromopyruvic Acid >97% Purity Substrate (Electrophile)

Isopropanol Anhydrous Reactant & Solvent

Benzene or Toluene ACS Grade
Azeotropic Agent (Water

removal)

p-Toluenesulfonic Acid (p-

TsOH)
Monohydrate (Cat.) Acid Catalyst

Equipment Dean-Stark Trap Continuous water removal

Step-by-Step Methodology
Step 1: Reaction Assembly

Equip a 250 mL Round Bottom Flask (RBF) with a magnetic stir bar.

Add 3-Bromopyruvic Acid (16.7 g, 0.1 mol).

Add Isopropanol (12.0 g, 0.2 mol). Note: 2.0 equivalents ensures complete consumption of

the acid.

Add Benzene (100 mL). Note: Toluene can be substituted but requires a higher bath temp (

), which may degrade the product. Benzene (

) is gentler.

Add p-TsOH (0.5 g) as the catalyst.

Step 2: Reflux & Dehydration

Attach a Dean-Stark trap topped with a reflux condenser.

Heat the oil bath to ~90°C (for Benzene) to maintain a steady reflux.
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Monitor the trap. The reaction is complete when water collection ceases (theoretical max

~1.8 mL).

Duration: Typically 3–5 hours.[2][3] Do not over-reflux to prevent thermal decomposition.

Step 3: Workup (Crucial for Stability)

Cool the mixture to Room Temperature (RT).

Wash 1: Wash with cold 5%

(50 mL) rapidly.

Expert Insight: Do not let the layers sit. Prolonged contact with bicarbonate will hydrolyze

the ester. Shake quickly and separate immediately.

Wash 2: Wash with Brine (saturated NaCl, 50 mL) to remove residual water/alcohol.

Drying: Dry the organic layer over anhydrous

for 20 minutes. Filter.

Step 4: Purification

Concentrate the filtrate under reduced pressure (Rotary Evaporator) at <40°C.

Vacuum Distillation: The crude oil requires high-vacuum distillation for pharmaceutical purity.

Target: Collect the fraction boiling at approx. 85–90°C at 2 mmHg (values vary by vacuum

strength).

Reaction Mechanism Visualization
The following diagram illustrates the acid-catalyzed pathway, highlighting the tetrahedral

intermediate formation which is the rate-limiting step.
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Figure 1: Mechanism of Fischer Esterification for 3-BP.

Quality Control & Characterization
Expected NMR Data
Verification of the isopropyl group integration against the methylene protons is essential to

confirm esterification.

Nucleus
Shift (

ppm)
Multiplicity Integration Assignment

1.35 Doublet (d) 6H Isopropyl

4.60 Singlet (s) 2H (Characteristic)

5.15 Septet (m) 1H Isopropyl

162.0 - - Ester Carbonyl

185.0 - - Ketone Carbonyl

Experimental Workflow Diagram
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Vacuum Distillation
(<40°C Bath)

Storage:
-20°C, Argon
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Figure 2: Synthesis and Workup Workflow.

Safety & Handling (E-E-A-T)
Lachrymator: 3-Bromopyruvate and its esters are potent lachrymators (tear agents). All

operations must occur inside a functioning fume hood.

Vesicant: Direct skin contact causes severe blistering. Double nitrile gloves are mandatory.
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Waste Disposal: Quench unreacted residues with an aqueous solution of cysteine or

thiosulfate to neutralize the alkylating bromide before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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